N-(2-methyl-1,3-thiazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: N-(2-methyl-1,3-thiazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C11H9N5OS/c1-7-13-6-10(18-7)14-11(17)8-2-3-9-12-4-5-16(9)15-8/h2-6H,1H3,(H,14,17)
• InChI Key: CXCJBTPNIPBSGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)NC(=O)C2=NN3C=CN=C3C=C2
• Molecular Formula: C11H9N5OS
• Molecular Weight: 259.29 g/mol

Description

The compound “N-(2-methyl-1,3-thiazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide” is a complex organic molecule that contains several interesting functional groups. It includes a thiazole ring, which is a five-membered ring containing one sulfur and one nitrogen atom. Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole derivatives have been found to undergo a variety of chemical reactions, but the specific reactions would depend on the other functional groups present in the molecule.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities given the known activities of thiazole derivatives. It could also involve further exploration of its chemical properties and potential uses in various fields such as medicinal chemistry, agrochemicals, and industrial applications.